Cas no 2307771-66-8 ((2S,3R)-3-Aminooxolane-2-carboxylic acid;hydrochloride)

• Product Name: (2S,3R)-3-Aminooxolane-2-carboxylic acid;hydrochloride
• CAS No: 2307771-66-8
• MF: C₅H₁₀ClNO₃
• MW: 167.590800762177
• CID: 5413677
• PubChem ID: 132344044
• Update Time: 2025-05-25

(2S,3R)-3-Aminooxolane-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• CS-0375712
• EN300-747279
• rac-(2R,3S)-3-aminooxolane-2-carboxylic acid hydrochloride
• AKOS034825613
• 2307771-66-8
• (2S,3R)-3-Aminotetrahydrofuran-2-carboxylic acid hydrochloride
• AT37251
• 149409-90-5
• Z2937968219
• CIS-3-AMINOTETRAHYDROFURAN-2-CARBOXYLIC ACID HYDROCHLORIDE
• (2S,3R)-3-Aminooxolane-2-carboxylic acid;hydrochloride

• Inchi： 1S/C5H9NO3.ClH/c6-3-1-2-9-4(3)5(7)8;/h3-4H,1-2,6H2,(H,7,8);1H/t3-,4+;/m1./s1
• InChI Key： BMSTUCQOEDYABE-HJXLNUONSA-N
• SMILES： Cl.O1CC[C@H]([C@H]1C(=O)O)N

Computed Properties

• Exact Mass: 167.0349209g/mol
• Monoisotopic Mass: 167.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on (2S,3R)-3-Aminooxolane-2-carboxylic acid;hydrochloride

Compound CAS No. 2307771-66-8: (2S,3R)-3-Aminooxolane-2-carboxylic acid hydrochloride

The compound (2S,3R)-3-Aminooxolane-2-carboxylic acid hydrochloride (CAS No. 2307771-66-8) is a structurally unique amino acid derivative with significant potential in the fields of pharmacology and biochemistry. This compound belongs to the class of amino acids, specifically featuring an oxolane (tetrahydrofuran) ring system with an amino group and a carboxylic acid moiety. The stereochemistry at the 2S and 3R positions plays a critical role in its biological activity and selectivity.

Recent studies have highlighted the importance of (2S,3R)-3-Aminooxolane-2-carboxylic acid hydrochloride in the development of novel therapeutic agents. Its structure allows for interactions with various biological targets, including enzymes, receptors, and transporters. For instance, research has demonstrated its ability to modulate neurotransmitter systems, making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of (2S,3R)-3-Aminooxolane-2-carboxylic acid hydrochloride involves a multi-step process that includes the formation of the oxolane ring via intramolecular cyclization. This process is highly stereospecific, ensuring the correct configuration at both chiral centers (C2 and C3). The hydrochloride salt form is commonly used in pharmaceutical applications due to its enhanced solubility and stability compared to the free base.

One of the most intriguing aspects of this compound is its ability to act as a substrate for various enzymes involved in amino acid metabolism. For example, it has been shown to influence the activity of glutaminase and other related enzymes, which are critical in maintaining cellular energy homeostasis. This property makes it a valuable tool in studying metabolic disorders and developing targeted therapies.

Moreover, (2S,3R)-3-Aminooxolane-2-carboxylic acid hydrochloride has been explored as a potential precursor for peptide synthesis. Its unique structure allows for the creation of novel peptide sequences with enhanced bioavailability and stability. Researchers have also investigated its role in drug delivery systems, where it can serve as a carrier molecule for encapsulating therapeutic agents.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles when administered orally or parenterally. Its bioavailability is influenced by factors such as pH conditions and gastrointestinal enzyme activity. Preclinical studies have shown that it achieves significant concentrations in target tissues while maintaining low systemic toxicity, which is essential for safe therapeutic use.

The latest advancements in computational chemistry have enabled researchers to predict the binding affinities of (2S,3R)-3-Aminooxolane-2-carboxylic acid hydrochloride to various protein targets with high accuracy. Molecular docking studies have revealed potential interactions with GABA receptors and other ligand-binding proteins, suggesting its role in neuromodulation.

In conclusion, (2S,3R)-3-Aminooxolane-2-carboxylic acid hydrochloride (CAS No. 2307771-66-8) represents a versatile compound with diverse applications in drug discovery and biochemical research. Its unique structure, stereochemistry, and biological properties make it an invaluable tool for advancing our understanding of amino acid metabolism and developing innovative therapeutic strategies.